Cas no 70421-27-1 (3-pentofuranosyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine-5,7-diamine)

• Product name: 3-pentofuranosyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine-5,7-diamine
• CAS No: 70421-27-1
• MF: C₉H₁₃N₇O₄
• MW: 283.24402
• CID: 975107
• PubChem ID: 327345

3-pentofuranosyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine-5,7-diamine Chemical and Physical Properties

Names and Identifiers

• 3-pentofuranosyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine-5,7-diamine
• 2-(5,7-diaminotriazolo[4,5-d]pyrimidin-3-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• (3R,4S,5R)-2-(5,7-diaminotriazolo[4,5-d]pyrimidin-3-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• AC1L70B2
• AGN-PC-005D2N
• NSC302054
• NSC314050
• 3H-1,3-Triazolo[4,5-d]pyrimidine-5,7-diamine, 3-.beta.-D-ribofuranosyl-
• 70421-27-1
• DTXSID40316319
• NSC-302054
• NSC-314050

• Inchi： InChI=1S/C9H13N7O4/c10-6-3-7(13-9(11)12-6)16(15-14-3)8-5(19)4(18)2(1-17)20-8/h2,4-5,8,17-19H,1H2,(H4,10,11,12,13)
• InChI Key： KAOADVUNJRNYSB-UHFFFAOYSA-N
• SMILES： C(C1C(C(C(O1)N2C3=NC(=NC(=C3N=N2)N)N)O)O)O

Computed Properties

• Exact Mass: 283.10309
• Monoisotopic Mass: 283.10290192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 178Ų

Experimental Properties

• PSA: 178.45
• LogP: -1.84040